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Compound of Interest

Compound Name: 2-Iodo-4-methylpentane

Cat. No.: B2614814 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed examination of the chemical compound C6H13I, commonly

known as iodohexane. It will cover its fundamental molecular properties, including its chemical

formula and molecular weight, and will detail its various isomers.

Core Molecular Data
The chemical formula for iodohexane is C6H13I.[1][2][3] This indicates that each molecule is

composed of six carbon atoms, thirteen hydrogen atoms, and one iodine atom. The molecular

weight of this compound is approximately 212.07 g/mol .[4][5]

Isomeric Forms
It is important to note that the formula C6H13I represents multiple structural isomers. The

position of the iodine atom on the hexane chain determines the specific isomer. Some of the

common isomers include:

1-Iodohexane: In this isomer, the iodine atom is attached to the first carbon atom of the

hexane chain.[1][5][6]

2-Iodohexane: Here, the iodine atom is bonded to the second carbon atom.[4]

3-Iodohexane: The iodine atom is attached to the third carbon atom in this form.
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The specific isomer being used is a critical factor in experimental design and synthesis, as the

position of the iodine atom can influence the compound's reactivity and physical properties.

Quantitative Data Summary
Property Value References

Molecular Formula C6H13I [1][2][4][5][6][7]

Molecular Weight 212.07 g/mol [4][5]

Molecular Weight (more

precise)
212.0719 g/mol [1][2][3]

Logical Relationship of Isomers
The following diagram illustrates the relationship between the molecular formula and its

common straight-chain isomers.
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Relationship between C6H13I and its isomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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